Cas no 858765-10-3 ((2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one)

(2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one is a synthetic organic compound featuring a benzofuranone core substituted with a prenyloxy group at the 6-position and a phenylmethylidene moiety at the 2-position. Its Z-configuration around the exocyclic double bond enhances structural stability, while the prenyl ether linkage contributes to improved lipophilicity. The compound’s conjugated system allows for potential applications in photochemical studies or as an intermediate in heterocyclic synthesis. Its well-defined stereochemistry and functional group arrangement make it suitable for targeted organic transformations, particularly in the development of pharmacologically active frameworks. The product is characterized by high purity and consistent batch-to-batch reproducibility.
(2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one structure
858765-10-3 structure
Product Name:(2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one
CAS No:858765-10-3
MF:C20H18O3
MW:306.355125904083
CID:5555577
Update Time:2025-11-01

(2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-benzylidene-6-(3-methylbut-2-enoxy)-1-benzofuran-3-one
    • 3(2H)-Benzofuranone, 6-[(3-methyl-2-buten-1-yl)oxy]-2-(phenylmethylene)-
    • (2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one
    • Inchi: 1S/C20H18O3/c1-14(2)10-11-22-16-8-9-17-18(13-16)23-19(20(17)21)12-15-6-4-3-5-7-15/h3-10,12-13H,11H2,1-2H3
    • InChI Key: LFUKHLJYIUFTKG-UHFFFAOYSA-N
    • SMILES: O1C2=CC(OC/C=C(\C)/C)=CC=C2C(=O)C1=CC1=CC=CC=C1

(2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one Pricemore >>

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F3139-1992-2mg
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F3139-1992-3mg
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F3139-1992-5mg
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F3139-1992-10mg
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Additional information on (2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one

(2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one: A Comprehensive Overview

The compound with CAS No. 858765-10-3, known as (2Z)-6-(3-methylbut-2-en-1-yl)oxy-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and bioorganic synthesis. This compound belongs to the class of benzofuran derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's unique architecture, featuring a benzofuran skeleton with a substituted enone system, makes it a promising candidate for various applications in drug discovery and material science.

The synthesis of this compound involves a series of intricate reactions, including Michael addition, aldol condensation, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient construction of the benzofuran framework, ensuring high yields and excellent stereocontrol. The use of transition metal catalysts, such as palladium and rhodium complexes, has significantly streamlined the synthesis pathway, making it more accessible for large-scale production.

In terms of biological activity, this compound exhibits remarkable potential as an antioxidant agent. Studies have demonstrated its ability to scavenge free radicals and inhibit lipid peroxidation, which are critical mechanisms in combating oxidative stress-related diseases. Furthermore, preliminary in vitro assays have revealed its potent anti-inflammatory properties, suggesting its potential application in treating chronic inflammatory conditions such as arthritis and neurodegenerative disorders.

The structural flexibility of this compound also lends itself to applications in the field of material science. Its conjugated enone system allows for strong absorption in the visible region, making it a suitable candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its electronic properties could contribute to enhanced device performance.

From an environmental perspective, this compound has shown promise as a biodegradable polymer precursor. Its ability to undergo controlled degradation under mild conditions makes it an eco-friendly alternative to traditional petroleum-based polymers. This attribute aligns with the growing global emphasis on sustainable materials and circular economy principles.

In conclusion, the compound with CAS No. 858765-10-3 represents a multifaceted molecule with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern science and technology.

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